Cas no 1806191-22-9 (Methyl 2-hydroxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-hydroxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1806191-22-9
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4834864
• Update Time: 2025-10-19

Methyl 2-hydroxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5F6NO4/c1-19-7(18)5-3(20-9(13,14)15)2-4(8(10,11)12)16-6(5)17/h2H,1H3,(H,16,17)
• InChI Key： YHRMNORVGOEYSN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(=O)OC)C(N1)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 2.1
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate

Research Briefing on Methyl 2-hydroxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1806191-22-9)

The compound Methyl 2-hydroxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1806191-22-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both trifluoromethoxy and trifluoromethyl groups in its structure enhances its lipophilicity and metabolic stability, making it an attractive scaffold for the development of bioactive molecules. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting kinases and other signaling proteins implicated in cancer and inflammatory diseases.

One of the most notable advancements involves the optimization of synthetic routes for Methyl 2-hydroxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which significantly reduced production costs and improved scalability. This development is expected to facilitate further preclinical studies and accelerate the compound's integration into drug discovery pipelines.

In terms of biological activity, preliminary in vitro assays have revealed promising results. The compound exhibits moderate inhibitory effects against several protein kinases, including EGFR and VEGFR2, which are critical targets in oncology. Additionally, its metabolite profile suggests favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, as reported in a recent Bioorganic & Medicinal Chemistry Letters article. These findings underscore its potential as a lead compound for further optimization.

Despite these encouraging results, challenges remain. The compound's mechanism of action and selectivity profile require further elucidation through detailed structural-activity relationship (SAR) studies. Moreover, in vivo efficacy and safety data are still limited, necessitating additional preclinical evaluations. Collaborative efforts between academic and industrial researchers are underway to address these gaps and explore its therapeutic potential in greater depth.

In conclusion, Methyl 2-hydroxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate represents a promising candidate in medicinal chemistry, with its synthetic accessibility and bioactive properties positioning it as a valuable tool for drug discovery. Continued research efforts are expected to unlock its full potential, particularly in the development of targeted therapies for complex diseases.